![molecular formula C19H24N6O4 B2737588 (E)-8-(2-(3-ethoxy-4-hydroxybenzylidene)hydrazinyl)-7-isobutyl-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 682776-54-1](/img/structure/B2737588.png)
(E)-8-(2-(3-ethoxy-4-hydroxybenzylidene)hydrazinyl)-7-isobutyl-3-methyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-8-(2-(3-ethoxy-4-hydroxybenzylidene)hydrazinyl)-7-isobutyl-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H24N6O4 and its molecular weight is 400.439. The purity is usually 95%.
BenchChem offers high-quality (E)-8-(2-(3-ethoxy-4-hydroxybenzylidene)hydrazinyl)-7-isobutyl-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-8-(2-(3-ethoxy-4-hydroxybenzylidene)hydrazinyl)-7-isobutyl-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Bioactive Compound Discovery
Research on marine-derived actinobacteria Streptomyces sp. KMM 7210 led to the isolation of new compounds, including 3-(4-hydroxybenzyl)piperazine-2,5-dione, demonstrating the potential of marine organisms as sources of novel bioactive molecules with potential therapeutic applications (Sobolevskaya et al., 2007).
Synthesis and Characterization of Novel Compounds
Studies on the synthesis of novel compounds, such as 3-ethoxy-4-hydroxybenzylidene/4-nitrobenzylidene hydrazides, provide insights into synthetic methodologies that could be applicable to the synthesis and characterization of the specified compound, indicating the importance of structural modifications for enhancing antimicrobial activity (Kumar et al., 2011).
Antimicrobial Activity Studies
The investigation of substituted pyridines and purines containing 2,4-thiazolidinedione for antimicrobial activity illustrates the potential pharmacological applications of synthesized compounds. Such studies suggest that modifications to the chemical structure can significantly impact biological activity, providing a basis for the development of new antimicrobial agents (Kim et al., 2004).
Drug Discovery and Development
Research on the synthesis and evaluation of novel Hsp90 inhibitors highlights the process of drug discovery and development, underscoring the importance of chemical synthesis in creating compounds with potential therapeutic benefits. This process includes the identification, synthesis, and biological evaluation of compounds with inhibitory activity against specific targets, such as Hsp90, a chaperone protein involved in cancer and other diseases (Wang Xiao-long, 2011).
properties
IUPAC Name |
8-[(2E)-2-[(3-ethoxy-4-hydroxyphenyl)methylidene]hydrazinyl]-3-methyl-7-(2-methylpropyl)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N6O4/c1-5-29-14-8-12(6-7-13(14)26)9-20-23-18-21-16-15(25(18)10-11(2)3)17(27)22-19(28)24(16)4/h6-9,11,26H,5,10H2,1-4H3,(H,21,23)(H,22,27,28)/b20-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBWZLBJAQVIBRL-AWQFTUOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=NNC2=NC3=C(N2CC(C)C)C(=O)NC(=O)N3C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=N/NC2=NC3=C(N2CC(C)C)C(=O)NC(=O)N3C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-8-(2-(3-ethoxy-4-hydroxybenzylidene)hydrazinyl)-7-isobutyl-3-methyl-1H-purine-2,6(3H,7H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.